Cas no 101787-58-0 (1,4-Butanediol,2,3-bis(phenylmethyl)-)

• Product Name: 1,4-Butanediol,2,3-bis(phenylmethyl)-
• CAS No: 101787-58-0
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• CID: 162081
• PubChem ID: 124606
• Update Time: 2025-04-19

1,4-Butanediol,2,3-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol,2,3-bis(phenylmethyl)-
• 2,3-dibenzylbutane-1,4-diol
• 1,4-Butanediol, 2,3-dibenzyl-
• 2,3-Dbb
• Hattalin
• DTXSID60906635
• 101787-58-0
• SCHEMBL10338651

• Inchi： 1S/C18H22O2/c19-13-17(11-15-7-3-1-4-8-15)18(14-20)12-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2
• InChI Key： OWUUJFPCWLFCIT-UHFFFAOYSA-N
• SMILES： OCC(CC1C=CC=CC=1)C(CO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 451.9°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.583
• PSA: 40.46
• LogP: 2.68880